S-(5/'-Adenosyl)-L-methionine chloride (hydrochloride)

• CAS No.: 86867-01-8
• Product Name: S-(5/'-Adenosyl)-L-methionine chloride (hydrochloride)
• Molecular Formula: C15H23ClN6O5S • 2HCl
• Molecular Weight: 507.8
• IUPAC Name: [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;chloride;dihydrochloride
• Standard InChI: InChI=1S/C15H22N6O5S.3ClH/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;;;/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);3*1H/t7-,8+,10+,11+,14+,27?;;;/m0.../s1
• Standard InChIKey: KBAFOJZCBYWKPU-XQVUROGGSA-N
• SMILES: C[S+](CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O.Cl.Cl.[Cl-]
• Description: S-(5/'-Adenosyl)-L-methionine chloride (SAM) is a ubiquitous methyl donor involved in a wide variety of biological reactions, including those mediated by DNA and protein methyltransferases. The transfer of a methyl group from SAM to an acceptor produces S-adenosyl-L-homocysteine (Item No. 13603). SAM is also metabolized by SAM decarboxlase to give decarboxylated SAM, which is involved in the polyamine pathway that generates spermine. Cayman Chemical’s SAM has been purified to remove all S-adenosylhomocysteine, a known inhibitor of most SAM-dependent methyltransferases which is commonly found in other commercially available SAM. In addition, Cayman’s SAM contains no S-methylthioadenosine, a common impurity which may act as a substrate in some assay formats, resulting in high background.
• Synonyms: AdoMet;SAM
• Reference: 1.Chiang, P.K. Biological effects of inhibitors of S-adenosylhomocysteine hydrolase. Pharmacology & Therapeutics 77(2), 115-134 (1998).
• PubChem Compound: 71307500
• Last Modified: Nov 11 2021